![molecular formula C22H18N2O4S B2844017 N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide CAS No. 922669-18-9](/img/structure/B2844017.png)
N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide, also known as BDP-9066, is a small molecule inhibitor that has gained attention for its potential therapeutic applications in various diseases.
Scientific Research Applications
Antimalarial and Antiviral Potential
Research on sulfonamide derivatives, including compounds structurally related to N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide, has shown significant antimalarial activity. A study highlighted the synthesis and in vitro antimalarial activity of sulfonamides, with some showing excellent activity due to specific moieties attached to the sulfonamide ring system. Theoretical calculations and molecular docking studies also suggested these compounds could have potential applications against SARS-CoV-2 by binding to the virus's main protease and spike glycoprotein, indicating broader antiviral applications (Fahim & Ismael, 2021).
Cardiac Electrophysiological Activity
Sulfonamides and related compounds have been explored for their potential in treating arrhythmias. A study described the synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, showing comparable potency to known selective class III agents in vitro. These compounds, particularly N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide, demonstrated effectiveness in vivo models of reentrant arrhythmias, suggesting their utility as cardiac electrophysiological agents (Morgan et al., 1990).
Oxidative Metabolism in Drug Development
The metabolism of novel antidepressants has been studied, revealing the roles of various cytochrome P450 enzymes in the oxidative metabolism of these compounds. This research aids in understanding the metabolic pathways and potential interactions of new therapeutic agents, including those with a benzamide structure (Hvenegaard et al., 2012).
Insecticidal Activity
Compounds with unique chemical structures, including the sulfonylalkyl group, have shown strong insecticidal activity against lepidopterous pests. Flubendiamide, for example, demonstrates the potential for novel insecticides with unique modes of action, which could be beneficial for integrated pest management programs (Tohnishi et al., 2005).
Antimicrobial and Antitubercular Agents
Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. Novel sulfonyl derivatives and isopropyl thiazole-based compounds exhibited moderate to significant activity against bacterial and fungal strains, with some showing excellent activity against Mycobacterium tuberculosis, indicating their potential as antimicrobial and antitubercular agents (Kumar et al., 2013).
properties
IUPAC Name |
N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4S/c1-2-29(26,27)20-10-6-3-7-17(20)21(25)23-16-13-11-15(12-14-16)22-24-18-8-4-5-9-19(18)28-22/h3-14H,2H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIUMNNFLBTOBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.